1-Methoxy-1h-indazol-7-ol

Catalog No.
S15859919
CAS No.
M.F
C8H8N2O2
M. Wt
164.16 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
1-Methoxy-1h-indazol-7-ol

Product Name

1-Methoxy-1h-indazol-7-ol

IUPAC Name

1-methoxyindazol-7-ol

Molecular Formula

C8H8N2O2

Molecular Weight

164.16 g/mol

InChI

InChI=1S/C8H8N2O2/c1-12-10-8-6(5-9-10)3-2-4-7(8)11/h2-5,11H,1H3

InChI Key

AYFJCXBOUCBGLH-UHFFFAOYSA-N

Canonical SMILES

CON1C2=C(C=CC=C2O)C=N1

XLogP3

1.6

Hydrogen Bond Acceptor Count

3

Hydrogen Bond Donor Count

1

Exact Mass

164.058577502 g/mol

Monoisotopic Mass

164.058577502 g/mol

Heavy Atom Count

12

Dates

Last modified: 08-15-2024

Explore Compound Types